N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide hydrochloride

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-(dimethylsulfamoyl)benzamide;hydrochloride
• InChI: InChI=1S/C22H28N4O5S2.ClH/c1-24(2)13-14-26(21(27)15-7-9-16(10-8-15)33(28,29)25(3)4)22-23-19-17(30-5)11-12-18(31-6)20(19)32-22;/h7-12H,13-14H2,1-6H3;1H
• InChI Key: YSLQTCSSXNSNFW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)OC)OC)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C.Cl
• Molecular Formula: C22H29ClN4O5S2
• Molecular Weight: 529.1 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H29ClN4O5S2 and its molecular weight is 529.07. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide hydrochloride is a part of a broad family of chemicals involved in various synthetic and chemical studies. For instance, the synthesis and activity of compounds derived from 2-aminothiazole and 2-amino-2-thiazoline, which share a structural resemblance to the specified compound, have been explored for their potential anti-inflammatory activity. These studies involve complex chemical reactions, including coupling with acid chlorides of (N,N-dimethylamino)benzoic acid, and demonstrate the compound's relevance in developing nonsteroidal anti-inflammatory drugs (Lynch, Hayer, Beddows, Howdle, & Thake, 2006).

Antimicrobial and Anticancer Activity

The exploration of novel compounds for antimicrobial and anticancer applications is a significant area of research. Compounds with the benzothiazole moiety, similar to the one , have been synthesized and evaluated for their potential in treating various cancer types and microbial infections. For example, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have shown promising analgesic and anti-inflammatory activities, alongside potent inhibition against cyclooxygenase enzymes, which are crucial for their potential use as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Corrosion Inhibition

Benzothiazole derivatives, such as those related to the compound , have been utilized in studies focused on corrosion inhibition, especially for carbon steel in acidic environments. These inhibitors offer a protective layer against corrosion, highlighting their industrial application in extending the lifespan of metal structures and components (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).

Enzyme Inhibition and Molecular Docking Studies

Enzyme inhibition studies, along with molecular docking analyses, are pivotal in understanding the interaction between novel compounds and biological targets. Such research aids in the design and development of new drugs with specific action mechanisms. For example, the synthesis and evaluation of ethyl benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates and their antimicrobial activity provide insights into how these compounds could be tailored for enhanced biological efficacy (Spoorthy, Kumar, Rani, & Ravindranath, 2021).